Cas no 7066-26-4 (N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide)

N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide structure
7066-26-4 structure
Product name:N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide
CAS No:7066-26-4
MF:C26H25N3O2S
MW:443.560604810715
CID:1745735
PubChem ID:5268513

N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide
    • 3-pyridinesulfonamide, 6-[(2-methylphenyl)amino]-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-6-(2-methylanilino)pyridine-3-sulfonamide
    • AKOS002781863
    • DTXSID50414673
    • 7066-26-4
    • Inchi: InChI=1S/C26H25N3O2S/c1-21-10-8-9-15-25(21)28-26-17-16-24(18-27-26)32(30,31)29(19-22-11-4-2-5-12-22)20-23-13-6-3-7-14-23/h2-18H,19-20H2,1H3,(H,27,28)
    • InChI Key: FNOGSOGIWSYBSS-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1NC2=NC=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4

Computed Properties

  • Exact Mass: 443.16695
  • Monoisotopic Mass: 443.166748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.26
  • Boiling Point: 627.4°C at 760 mmHg
  • Flash Point: 333.2°C
  • Refractive Index: 1.653
  • PSA: 62.3

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